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Compound of Interest

Compound Name: Direct Orange 26

Cat. No.: B1346632 Get Quote

This technical guide provides a comprehensive overview of the chemical properties,

applications, and relevant experimental protocols for C.I. 29150, a synthetic azo dye. The

information is intended for researchers, scientists, and drug development professionals who

may encounter this compound in their work, primarily in the context of histological staining.

Compound Identification and Properties
C.I. 29150 is a red azo dye more commonly known by a variety of synonyms, including

Ponceau 6R, Crystal Ponceau 6R, Acid Red 44, and Brilliant Crystal Scarlet. Its Colour Index

number is 16250.[1][2][3][4] The fundamental chemical and physical properties of this

compound are summarized in the table below.
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Property Value Reference

Molecular Formula C₂₀H₁₂N₂Na₂O₇S₂ [5][6][7]

Molecular Weight 502.43 g/mol [1][5][6]

CAS Number 2766-77-0 [5][6]

Colour Index Number 16250 [1][2][6]

Synonyms

Ponceau 6R, Crystal Ponceau

6R, Acid Red 44, Brilliant

Crystal Scarlet

[1][5]

Appearance Red powder [6]

Solubility
Soluble in water, slightly

soluble in ethanol
[4]

Absorption Maximum (λmax) 508-512 nm in water [6]

Nomenclature and Identification
To clarify the various names associated with this dye, the following diagram illustrates their

relationships.
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Nomenclature for C.I. 29150

Applications
The primary application of C.I. 29150 is as a histological stain.[1][5] It was also formerly used

as a food dye with the E number E126.[4]

Histological Staining
Ponceau 6R is a component of the Martius, Scarlet, and Blue (MSB) trichrome staining

method.[1][5] This technique is particularly useful for staining fibrin, a protein involved in blood

clotting, as well as other connective tissues.[6] In the MSB stain, Crystal Ponceau 6R (in

combination with other dyes) is used to differentiate fibrin from collagen and erythrocytes.[8]

Experimental Protocols
Martius, Scarlet, and Blue (MSB) Staining for Fibrin
The following is a representative protocol for the MSB staining technique. Note that specific

timings and reagent concentrations may need to be optimized depending on the tissue type
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and fixation method.

Reagents:

Celestine Blue Solution:

Mayer's Hematoxylin:

Martius Yellow Solution (0.5% in 2% phosphotungstic acid in 95% ethanol):

Brilliant Crystal Scarlet 6R Solution (1% in 2.5% aqueous acetic acid): Also known as

Ponceau 6R.

Phosphotungstic Acid Solution (1% aqueous):

Aniline Blue Solution (0.5% in 1% aqueous acetic acid):

Procedure:

Deparaffinize and rehydrate tissue sections to water.

Stain nuclei with Celestine Blue for 5 minutes, followed by Mayer's Hematoxylin for 5

minutes.

Rinse in running tap water.

Differentiate in 1% acid alcohol.

Wash in running tap water.

Rinse in 95% ethanol.

Stain with Martius Yellow solution for 2 minutes.

Rinse with distilled water.

Stain with Brilliant Crystal Scarlet 6R solution for 10-15 minutes.

Rinse with distilled water.
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Treat with 1% aqueous phosphotungstic acid for 5-10 minutes.

Rinse with distilled water.

Stain with Aniline Blue solution for 2-10 minutes.

Rinse with distilled water.

Dehydrate, clear, and mount.

Expected Results:

Nuclei: Blue/Black

Erythrocytes: Yellow

Fibrin: Red

Collagen: Blue

The workflow for this staining procedure can be visualized as follows:
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Workflow for MSB Staining
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Toxicology and Safety
As an azo dye, C.I. 29150 belongs to a class of compounds that have been subject to

toxicological evaluation. While specific, in-depth toxicological studies on Acid Red 44 are not

readily available in the public domain, studies on other azo dyes can provide some insight. For

example, some azo dyes can be metabolized to aromatic amines, which may have

carcinogenic potential. A study on a structurally related compound, C.I. Acid Red 114, was

conducted by the National Toxicology Program.[9] It is therefore recommended to handle C.I.

29150 with appropriate laboratory safety precautions.

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid inhalation of the powder by working in a well-ventilated area or using a fume hood.

Prevent skin and eye contact.

Consult the Safety Data Sheet (SDS) for detailed handling and disposal information.

Conclusion
C.I. 29150, or Ponceau 6R, is a valuable histological stain, particularly for the identification of

fibrin in tissue sections using the MSB trichrome method. While it has a history of use as a food

colorant, its primary application in a research setting is in pathology and histology laboratories.

Due to its classification as an azo dye, appropriate safety measures should be taken during its

handling and disposal. This guide provides the foundational technical information required for

the effective and safe use of this compound in a scientific context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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